Cas no 288251-82-1 (5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile)
5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile is a heterocyclic organic compound featuring a benzonitrile core substituted with an amino group and a 4-methylpiperazine moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both electron-donating (amino) and electron-withdrawing (nitrile) groups enhances its reactivity, enabling selective functionalization. The 4-methylpiperazine substituent contributes to improved solubility and bioavailability, making it valuable in drug discovery. Its well-defined synthetic pathway and stability under standard conditions ensure consistent performance in research and industrial processes. This compound is particularly useful in the development of kinase inhibitors and other therapeutic agents.
288251-82-1 structure
Product name:5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile
5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile
- 5-amino-2-(4-methyl-piperazin-1-yl)-benzonitrile
- 5-amino-2-(4-methylpiperazin-l-yl)benzonitrile
- 5-AMINO-2-(4-METHYLPIPERAZINO)BENZONITRILE
- AKOS005171436
- A876606
- DTXSID30589878
- DB-332835
- SCHEMBL5654064
- 288251-82-1
- Benzonitrile, 5-amino-2-(4-methyl-1-piperazinyl)-
- STK360706
- CS-W022285
- DS-2226
- LAPZOCNBYMFZKO-UHFFFAOYSA-N
- MFCD11852581
- ALBB-004936
-
- MDL： MFCD11852581
- Inchi： InChI=1S/C12H16N4/c1-15-4-6-16(7-5-15)12-3-2-11(14)8-10(12)9-13/h2-3,8H,4-7,14H2,1H3
- InChI Key： LAPZOCNBYMFZKO-UHFFFAOYSA-N
- SMILES： CN1CCN(CC1)C2=CC=C(C=C2C#N)N
Computed Properties
- Exact Mass: 216.13700
- Monoisotopic Mass: 216.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 56.3Ų
Experimental Properties
- PSA: 56.29000
- LogP: 1.47638
5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile Security Information
- HazardClass：IRRITANT
5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D234487-1g |
5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile |
288251-82-1 | 95% | 1g |
$485 | 2024-08-03 | |
| eNovation Chemicals LLC | Y0981873-5g |
5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile |
288251-82-1 | 95% | 5g |
$1240 | 2024-08-02 | |
| Fluorochem | 220477-250mg |
5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile |
288251-82-1 | 95% | 250mg |
￡129.00 | 2022-02-28 | |
| Chemenu | CM115672-1g |
5-amino-2-(4-methylpiperazin-1-yl)benzonitrile |
288251-82-1 | 95+% | 1g |
$355 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GX266-1g |
5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile |
288251-82-1 | 98% | 1g |
2635.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GX266-200mg |
5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile |
288251-82-1 | 98% | 200mg |
869.0CNY | 2021-08-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A847338-25mg |
5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile |
288251-82-1 | 98% | 25mg |
￥286.20 | 2022-09-03 | |
| Chemenu | CM115672-250mg |
5-amino-2-(4-methylpiperazin-1-yl)benzonitrile |
288251-82-1 | 95%+ | 250mg |
$177 | 2023-02-18 | |
| TRC | A578995-100mg |
5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile |
288251-82-1 | 100mg |
$ 185.00 | 2022-06-08 | ||
| 1PlusChem | 1P002X4L-250mg |
Benzonitrile, 5-amino-2-(4-methyl-1-piperazinyl)- |
288251-82-1 | 96% | 250mg |
$105.00 | 2025-02-19 |
5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile Related Literature
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:288251-82-1)5-Amino-2-(4-methylpiperazin-1-yl)benzonitrile
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):166.0/422.0/1264.0